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Compound of Interest

Compound Name: 1-Phenylbutan-2-ol

Cat. No.: B045080 Get Quote

An In-depth Technical Guide to the Safety, Handling, and Disposal of 1-Phenylbutan-2-ol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and disposal

procedures for 1-Phenylbutan-2-ol (CAS: 701-70-2). Adherence to these guidelines is critical

for ensuring a safe laboratory environment and compliance with regulatory standards.

Chemical Identification and Properties
1-Phenylbutan-2-ol, also known as α-Ethylphenethyl alcohol, is a secondary alcohol.[1][2] Its

fundamental properties are summarized below.

Table 1: Physical and Chemical Properties of 1-Phenylbutan-2-ol
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Property Value Source

IUPAC Name 1-phenylbutan-2-ol [1][2]

Synonyms
α-Ethylphenethyl alcohol,

Benzyl ethyl carbinol
[1]

CAS Number 701-70-2 [1][2]

Molecular Formula C₁₀H₁₄O [1][2][3]

Molecular Weight 150.22 g/mol [1][3]

InChIKey
LYUPJHVGLFETDG-

UHFFFAOYSA-N
[1]

Hazard Identification and Safety
1-Phenylbutan-2-ol is classified as a hazardous substance. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides the following classifications.

Table 2: GHS Hazard Classification for 1-Phenylbutan-2-ol

Pictogram Signal Word Hazard Class Hazard Code
Hazard
Statement

alt text Warning

Skin

Corrosion/Irritatio

n

H315
Causes skin

irritation.[1][3]

Serious Eye

Damage/Eye

Irritation

H319

Causes serious

eye irritation.[1]

[3]

Specific Target

Organ Toxicity —

Single Exposure

H335

May cause

respiratory

irritation.[1][3]
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Proper handling and storage procedures are essential to minimize exposure and risk.

Engineering Controls and Personal Protective
Equipment (PPE)
A risk assessment should be conducted to determine the appropriate controls and PPE for the

specific procedures being performed.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Required PPE
Rationale and Best
Practices

Eye and Face
Chemical safety goggles and a

face shield.[4]

Must be worn when there is a

splash hazard. Standard

prescription glasses are not

sufficient. An eyewash station

must be readily accessible.[4]

Skin

Chemical-resistant gloves

(Nitrile rubber recommended).

Flame-resistant lab coat.[4]

Disposable nitrile gloves

should be changed

immediately upon

contamination. Do not wear

shorts or open-toed shoes.[4]

Respiratory

Use only in a well-ventilated

area or with local exhaust

ventilation (e.g., a chemical

fume hood).[4]

Avoid breathing fumes or

vapors. If ventilation is

inadequate, a NIOSH-

approved respirator may be

necessary.[4]

General Handling and Storage Protocol
A general experimental protocol for handling 1-Phenylbutan-2-ol in a laboratory setting.

Methodology:
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Preparation: Before handling, ensure that the work area, specifically a certified chemical

fume hood, is clean and uncluttered. Verify that an emergency eyewash station and safety

shower are accessible and operational.[4]

PPE Donning: Put on all required PPE as specified in Table 3, including a lab coat, chemical

safety goggles, and nitrile gloves.[4]

Chemical Handling:

Perform all manipulations of 1-Phenylbutan-2-ol inside the chemical fume hood to

minimize inhalation exposure.[4]

Keep the container tightly closed when not in use.[4][5]

Avoid direct contact with skin and eyes.[6]

Keep away from sources of ignition such as heat, sparks, and open flames.[5]

Use measures to prevent the buildup of electrostatic charge.[6]

Storage: Store the compound in a cool, dry, and well-ventilated area away from incompatible

materials like strong oxidizing agents.[7][8] Ensure the container is tightly sealed.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[4][7] Decontaminate the work surface.

Waste Disposal: Dispose of all waste, including empty containers and contaminated

materials, in accordance with the disposal guidelines in Section 5.
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Preparation PPE

Handling & Storage

Post-Handling

Prepare Workspace
(Chemical Fume Hood)

Verify Access to
Eyewash & Safety Shower

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Handle Chemical
(Avoid Contact & Inhalation)

Store in Cool, Dry,
Ventilated Area

Wash Hands Thoroughly

Dispose of Waste Properly
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Spill Occurs

Evacuate Area

Don Appropriate PPE

Contain Spill
(Use inert absorbent)

Collect Waste into
Sealed Container

Clean & Ventilate Area

Dispose of Waste via
Hazardous Waste Program
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Waste Generation

Collection & Labeling

Final Disposal

Unused 1-Phenylbutan-2-ol

Collect in a compatible,
sealed liquid waste container

Contaminated Solids
(Gloves, Paper Towels, etc.)

Collect in a sealed,
labeled solid waste bag or container

Empty Containers

Arrange for pickup by
licensed hazardous waste contractor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [safety, handling, and disposal of 1-Phenylbutan-2-ol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045080#safety-handling-and-disposal-of-1-
phenylbutan-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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